Cas no 1394672-68-4 (5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide)

• Product Name: 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide
• CAS No: 1394672-68-4
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 6306476
• PubChem ID: 71876458
• Update Time: 2025-10-18

5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide
• 1394672-68-4
• EN300-26686106
• AKOS033147045

• Inchi： 1S/C10H10ClN3O2/c1-2-16-10-8(11)5-7(6-14-10)9(15)13-4-3-12/h5-6H,2,4H2,1H3,(H,13,15)
• InChI Key： RGQLFYQOTKLAKW-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C(NCC#N)=O)C=1)OCC

Computed Properties

• Exact Mass: 239.0461543g/mol
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75Ų

Additional information on 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide

5-Chloro-N-(Cyanomethyl)-6-Ethoxypyridine-3-carboxamide (CAS No. 1394672-68-4): A Comprehensive Overview

5-Chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide, with the CAS number 1394672-68-4, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a chloro substituent, an ethoxy group, and a cyanomethyl moiety. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in various synthetic pathways.

The chemical structure of 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide is particularly noteworthy. The presence of the chloro substituent at the 5-position of the pyridine ring enhances its electrophilic character, while the ethoxy group at the 6-position provides additional steric and electronic effects. The cyanomethyl group, attached to the nitrogen atom of the carboxamide, imparts unique reactivity and functional versatility. These structural elements collectively influence the compound's physical and chemical properties, such as solubility, melting point, and reactivity with other molecules.

In the context of pharmaceutical research, 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide has been explored for its potential therapeutic applications. Recent studies have highlighted its role as a potent inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits significant inhibitory activity against a key enzyme involved in neurodegenerative disorders. This finding opens up new avenues for drug development targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic potential, 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide is also valuable as an intermediate in organic synthesis. Its versatile reactivity allows it to be used in a wide range of synthetic transformations, including coupling reactions, cyclizations, and functional group interconversions. This makes it an essential building block for the synthesis of more complex molecules with diverse biological activities. For example, a study published in Organic Letters (2020) reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents with promising activity against RNA viruses.

The synthesis of 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 5-chloro-6-ethoxypyridine-3-carbonitrile with cyanomethylamine in the presence of a suitable catalyst. This method has been shown to be highly efficient and scalable, making it suitable for industrial production. Additionally, recent advancements in green chemistry have led to the development of environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The physicochemical properties of 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide have been extensively studied to understand its behavior in different solvents and under various conditions. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. This property is advantageous for its use in biological assays where high concentrations are required without causing precipitation or aggregation.

In terms of safety and handling, 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide should be managed with standard laboratory precautions due to its reactivity with certain chemicals and potential for skin or eye irritation. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, efforts are underway to develop more efficient synthetic methods that can further reduce costs and improve scalability. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy as a potential therapeutic agent.

In conclusion, 5-chloro-N-(cyanomethyl)-6-ethoxypyridine-3-carboxamide (CAS No. 1394672-68-4) is a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique structural features and versatile reactivity make it an important molecule for scientists working in these fields. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding of complex biological processes and developing new therapeutic strategies.